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Compound of Interest

Compound Name: 1-(4-Pyridyl)ethylamine

Cat. No.: B1295593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of 1-(4-Pyridyl)ethylamine, a key building block in medicinal chemistry and

pharmaceutical development. Its versatile structure is utilized in the synthesis of a wide range

of biologically active compounds.

Core Physicochemical Data
The essential quantitative data for 1-(4-Pyridyl)ethylamine, including its molecular formula

and molecular weight, are summarized below. These properties are fundamental for

stoichiometric calculations, analytical characterization, and formulation development.

Property Value Citations

Molecular Formula C₇H₁₀N₂ [1][2][3]

Molecular Weight 122.17 g/mol [1][2][4]

Appearance Colourless to pale yellow oil [1]

Purity (Typical) ≥ 95% [1]

IUPAC Name 1-(Pyridin-4-yl)ethanamine [2][3]

CAS Number 50392-78-4 [1]
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Experimental Protocols
The determination of the molecular weight and formula of a compound like 1-(4-
Pyridyl)ethylamine relies on standard, well-established analytical chemistry techniques. While

specific research papers detailing the initial determination for this particular molecule are not

commonly cited, the protocols would follow these general methodologies:

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate

mass measurement, which can be used to deduce the elemental composition and thus the

molecular formula.

Methodology: A sample is ionized, and the resulting ions are separated based on their

mass-to-charge ratio (m/z). The peak corresponding to the molecular ion (M+) or a

protonated version ([M+H]+) reveals the molecular weight.

Elemental Analysis: This method determines the percentage composition of each element

(Carbon, Hydrogen, Nitrogen) in the compound.

Methodology: A sample is combusted in a controlled environment, and the resulting gases

(CO₂, H₂O, N₂) are quantitatively measured. The percentages are then used to calculate

the empirical formula, which can be converted to the molecular formula if the molecular

weight is known.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the structure of the molecule, confirming the connectivity of atoms and the ratio

of different types of protons. This structural information validates the molecular formula

derived from other methods.

Methodology: The sample is placed in a strong magnetic field and irradiated with radio

waves, causing the nuclei of the atoms to resonate. The resulting spectrum provides

detailed information about the chemical environment of each atom.

Logical Relationships
The relationship between the compound's name, its constituent elements, and its calculated

molecular properties can be visualized as a clear hierarchical flow.
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Logical Relationship of Chemical Properties

1-(4-Pyridyl)ethylamine
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Click to download full resolution via product page

Caption: Relationship between chemical identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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